4-(3-Ethoxyphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3-ethoxyphenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C15H14O4/c1-2-19-12-5-3-4-10(8-12)11-6-7-13(15(17)18)14(16)9-11/h3-9,16H,2H2,1H3,(H,17,18)
• InChI Key: QYNWPQJBEQQRFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID10690017
• Molecular Weight: 258.27 g/mol
• CAS RN: 1261997-73-2

Description

4-(3-Ethoxyphenyl)-2-hydroxybenzoic acid, commonly referred to as 4-EHPBA, is an organic compound with a molecular formula of C11H12O4. It is a white crystalline solid that is soluble in water and other organic solvents. 4-EHPBA has a variety of applications in scientific research, including as a synthetic intermediate, an analytical reagent, and as a biochemical and physiological agent.

Scientific Research Applications

4-EHPBA is used in scientific research as an intermediate for the synthesis of other compounds, as an analytical reagent, and as a biochemical and physiological agent. It has been used as a reagent in the synthesis of 4-ethoxy-2-hydroxybenzaldehyde, 4-ethoxy-2-hydroxybenzamide, and 4-ethoxy-2-hydroxybenzoyl chloride. 4-EHPBA has also been used as a reagent in the synthesis of a variety of pharmaceuticals, including the anti-inflammatory drug ibuprofen. In addition, 4-EHPBA has been used as a reagent in the synthesis of a variety of dyes and pigments, as well as in the synthesis of a variety of other organic compounds.

Mechanism of Action

The mechanism of action of 4-EHPBA is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. Prostaglandins are hormones that play a role in inflammation and pain. By inhibiting cyclooxygenase, 4-EHPBA is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
4-EHPBA has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has been used in laboratory experiments to study the effects of cyclooxygenase inhibition on inflammation and pain. In addition, it has been found to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

4-EHPBA has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is relatively stable when stored in a dry, cool environment. In addition, it is soluble in water and other organic solvents, making it easy to work with in the laboratory. However, there are some limitations to its use in laboratory experiments. It is not very soluble in methanol, which can make it difficult to purify and isolate. In addition, it is not very soluble in ethanol, which can make it difficult to dissolve in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 4-EHPBA in scientific research. It could be used in the synthesis of other compounds, such as pharmaceuticals, dyes, and pigments. In addition, it could be used in the synthesis of other cyclooxygenase inhibitors, which could have potential therapeutic applications. Furthermore, it could be used in the study of other biochemical and physiological processes, such as the regulation of inflammation and pain. Finally, it could be used in the development of novel antioxidant compounds, which could have potential applications in the prevention and treatment of oxidative stress-related diseases.

Synthesis Methods

4-EHPBA can be synthesized by the reaction of 3-ethoxyphenol and benzoic acid in the presence of an acid catalyst. The reaction is conducted at a temperature of 100-110 °C under reflux for approximately 2 hours. After the reaction is complete, the product is purified by recrystallization from a suitable solvent such as ethanol or methanol.